Cas no 2363784-01-2 (5-bromo-4-(methyl-d3)-6-(pyrrolidin-1-yl-d8)pyrimidine-2-d)

• Product Name: 5-bromo-4-(methyl-d3)-6-(pyrrolidin-1-yl-d8)pyrimidine-2-d
• CAS No: 2363784-01-2
• MF: C₉H₁₂BrN₃
• MW: 254.18962097168
• CID: 6824465
• PubChem ID: 172402741
• Update Time: 2025-03-01

5-bromo-4-(methyl-d3)-6-(pyrrolidin-1-yl-d8)pyrimidine-2-d Chemical and Physical Properties

Names and Identifiers

• 2363784-01-2
• CS-22547
• 5-bromo-4-(methyl-d3)-6-(pyrrolidin-1-yl-d8)pyrimidine-2-d

• Inchi： 1S/C9H12BrN3/c1-7-8(10)9(12-6-11-7)13-4-2-3-5-13/h6H,2-5H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D
• InChI Key： SVHQUXZJIVYOOK-PSDCQUMKSA-N
• SMILES： BrC1=C(C([2H])([2H])[2H])N=C([2H])N=C1N1C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 253.09678Da
• Monoisotopic Mass: 253.09678Da
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29Ų